Cas no 1341124-14-8 (methyl 2-(2,6-diaminophenyl)acetate)
1341124-14-8 structure
Product Name:methyl 2-(2,6-diaminophenyl)acetate
CAS No:1341124-14-8
MF:C9H12N2O2
MW:180.203782081604
CID:1104990
PubChem ID:68216632
Update Time:2025-04-20
methyl 2-(2,6-diaminophenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(2,6-diaminophenyl)acetate
- SCHEMBL12204370
- 1341124-14-8
- AKOS025149716
- DB-187652
-
- Inchi: 1S/C9H12N2O2/c1-13-9(12)5-6-7(10)3-2-4-8(6)11/h2-4H,5,10-11H2,1H3
- InChI Key: VCKIJAPQGBZVKE-UHFFFAOYSA-N
- SMILES: O(C)C(CC1C(=CC=CC=1N)N)=O
Computed Properties
- Exact Mass: 180.089877630g/mol
- Monoisotopic Mass: 180.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 78.3Ų
methyl 2-(2,6-diaminophenyl)acetate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
1341124-14-8 (methyl 2-(2,6-diaminophenyl)acetate) Related Products
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